Cas no 61955-51-9 (1,3,4-Thiadiazol-2-amine, N-(4-methoxyphenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-(4-methoxyphenyl)-
• CAS No: 61955-51-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 462577
• PubChem ID: 12324954
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-(4-methoxyphenyl)-
• N-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine
• DTXSID60489296
• 61955-51-9

• Inchi： 1S/C9H9N3OS/c1-13-8-4-2-7(3-5-8)11-9-12-10-6-14-9/h2-6H,1H3,(H,11,12)
• InChI Key： LNYMIKFRBXFPMX-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 207.04677
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 47.04